[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[[(2S)-1-(2-chloroacetyl)pyrrolidin-2-yl]methyl]carbamate
• InChI: InChI=1S/C15H19ClN2O3/c16-9-14(19)18-8-4-7-13(18)10-17-15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,20)/t13-/m0/s1
• InChI Key: AWDOTEKUYVNHLC-ZDUSSCGKSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CCl)CNC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)CCl)CNC(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester is a complex organic compound with potential applications in various fields of scientific research. This compound features a pyrrolidine ring, a chloroacetyl group, and a benzyl ester moiety, making it a versatile molecule for synthetic and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors under controlled conditions.

Introduction of the Chloroacetyl Group: The chloroacetyl group is introduced via a reaction with chloroacetyl chloride in the presence of a base such as triethylamine.

Formation of the Benzyl Ester: The final step involves the esterification of the carbamic acid with benzyl alcohol under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chloroacetyl group, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester involves its interaction with specific molecular targets. The chloroacetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The pyrrolidine ring may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

[(S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile]: Similar structure but with a carbonitrile group instead of a carbamic acid benzyl ester.

[(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid]: Similar structure but with a carboxylic acid group.

Uniqueness

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester is unique due to its combination of functional groups, which provide a balance of reactivity and stability. This makes it a valuable compound for diverse applications in synthetic and medicinal chemistry.

Biological Activity

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester is a carbamate derivative characterized by its unique structural features and potential biological activities. This compound has garnered interest in medicinal chemistry due to its possible applications in drug development and as a bioactive agent.

Chemical Structure and Properties

The molecular formula of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester is C18H25ClN2O3, with a molecular weight of 352.9 g/mol. The compound contains a pyrrolidine ring, a chloroacetyl group, and a benzyl ester moiety, which contribute to its reactivity and biological properties.

The biological activity of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester is primarily linked to its interaction with specific biological targets, including enzymes and receptors involved in neurotransmission. Its chloroacetyl group may enhance its reactivity with nucleophiles, leading to potential inhibition of enzyme activity.

In Vitro Studies

Research indicates that derivatives of carbamates like this compound exhibit significant inhibitory effects on various enzymes. For instance, studies have shown that similar compounds can inhibit cyclooxygenases (COX-1 and COX-2) and lipoxygenases (5-LOX), which are crucial in inflammatory pathways .

Neuroprotective Properties

In silico studies suggest that compounds related to [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester may possess neuroprotective properties. Computational modeling has indicated potential interactions with proteins associated with neurodegenerative diseases, highlighting the compound's promise in treating conditions like Alzheimer's disease .

Case Studies

Case Study 1: Enzyme Inhibition
A study evaluated the inhibitory effects of carbamate derivatives on COX enzymes. Results demonstrated that these compounds could significantly reduce prostaglandin synthesis, implicating their potential as anti-inflammatory agents.

Case Study 2: Neuroprotective Effects
Another research project focused on the neuroprotective capabilities of similar carbamate compounds. The findings suggested that these compounds might mitigate oxidative stress in neuronal cells, thus offering therapeutic avenues for neurodegenerative disorders.

Comparative Analysis

To better understand the biological activity of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester, it is useful to compare it with related compounds:

Compound Name	Molecular Formula	Key Features	Biological Activity
[(S)-1-(2-Acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamate	C12H23N2O3	Lacks chlorine	Reduced reactivity
[(R)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid	C13H23ClN2O3	Enantiomeric form	Different pharmacological profile

This comparison highlights how variations in structure can influence the biological activity of carbamate derivatives.